Cas no 200127-93-1 (Isorubrofusarin-6-O-β-gentiobioside)
200127-93-1 structure
Product Name:Isorubrofusarin-6-O-β-gentiobioside
CAS No:200127-93-1
MF:C27H32O15
MW:596.533989906311
CID:4633806
PubChem ID:10627344
Update Time:2024-11-04
Isorubrofusarin-6-O-β-gentiobioside Chemical and Physical Properties
Names and Identifiers
-
- Isorubrofusarin-6-O-β-gentiobioside
- Isorubrofusarin 10-gentiobioside
- Isorubrofusarin gentiobioside
- 4H-Naphtho[1,2-b]pyran-4-one, 10-[(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy]-5-hydroxy-8-methoxy-2-methyl-
- A-gentiobioside
- AKOS040760483
- CS-0134757
- 5-Hydroxy-8-methoxy-2-methyl-10-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-benzo[h]chromen-4-one
- 200127-93-1
- DTXSID001108843
- ISORUBROFUSARIN-6-O-??-GENTIOBIOSIDE
- FS-8234
- 10-[(6-O-I(2)-D-Glucopyranosyl-I(2)-D-glucopyranosyl)oxy]-5-hydroxy-8-methoxy-2-methyl-4H-naphtho[1,2-b]pyran-4-one
- 5-hydroxy-8-methoxy-2-methyl-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxybenzo[h]chromen-4-one
- Isorubrofusarin-6-O-
- HY-N7604
-
- Inchi： 1S/C27H32O15/c1-9-3-12(29)18-13(30)5-10-4-11(37-2)6-14(17(10)25(18)39-9)40-27-24(36)22(34)20(32)16(42-27)8-38-26-23(35)21(33)19(31)15(7-28)41-26/h3-6,15-16,19-24,26-28,30-36H,7-8H2,1-2H3
- InChI Key： CREWSFDYWMXJQL-UHFFFAOYSA-N
- SMILES： O1C(C(C(C(C1COC1C(C(C(C(CO)O1)O)O)O)O)O)O)OC1=CC(=CC2=CC(=C3C(C=C(C)OC3=C12)=O)O)OC
Computed Properties
- Exact Mass: 596.17412031 g/mol
- Monoisotopic Mass: 596.17412031 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 42
- Rotatable Bond Count: 7
- Complexity: 979
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 234
- Molecular Weight: 596.5
- XLogP3: -1
Isorubrofusarin-6-O-β-gentiobioside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N7604-1mg |
Isorubrofusarin-6-O-β-gentiobioside |
200127-93-1 | 1mg |
￥2400 | 2021-07-08 | ||
| ChemFaces | CFN95119-10mg |
Isorubrofusarin 10-gentiobioside |
200127-93-1 | >=98% | 10mg |
$338 | 2021-07-22 | |
| ChemFaces | CFN95119-10mg |
Isorubrofusarin 10-gentiobioside |
200127-93-1 | >=98% | 10mg |
$338 | 2023-09-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I91120-10mg |
Isorubrofusarin-6-O-β-gentiobioside |
200127-93-1 | 10mg |
￥4502.0 | 2022-04-27 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1799-1 mg |
Isorubrofusarin 10-gentiobioside |
200127-93-1 | 1mg |
￥1690.00 | 2022-04-26 | ||
| MedChemExpress | HY-N7604-1mg |
Isorubrofusarin-6-O-β-gentiobioside |
200127-93-1 | 1mg |
￥2400 | 2023-02-01 | ||
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1744-10mg |
Isorubrofusarin-6-O-β-gentiobioside |
200127-93-1 | HPLC≥98% | 10mg |
￥3600元 | 2023-09-15 | |
| Aaron | AR01QTG4-10mg |
4H-Naphtho[1,2-b]pyran-4-one, 10-[(6-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-5-hydroxy-8-methoxy-2-methyl- |
200127-93-1 | 95% | 10mg |
$272.00 | 2025-02-13 | |
| Ambeed | A1145931-10mg |
5-Hydroxy-8-methoxy-2-methyl-10-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-benzo[h]chromen-4-one |
200127-93-1 | 99% | 10mg |
$520.0 | 2025-02-27 | |
| Ambeed | A1145931-10mg |
5-Hydroxy-8-methoxy-2-methyl-10-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-benzo[h]chromen-4-one |
200127-93-1 | 99%+ | 10mg |
$2520.0 | 2025-06-04 |
Isorubrofusarin-6-O-β-gentiobioside Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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